PomCapstafin
Overview
Description
PomCapstafin is a prodrug of Capstafin, acting as a potent, selective STAT5b inhibitor.
Scientific Research Applications
Electrocatalysis : PomCapstafin, specifically Phosphorus-doped ordered mesoporous carbons (POMCs), have been utilized as efficient metal-free electrocatalysts. These POMCs exhibit excellent electrocatalytic activity for oxygen reduction reaction (ORR), showing enhanced stability and alcohol tolerance compared to platinum, especially in alkaline medium (Yang et al., 2012).
Neurobiology : Proopiomelanocortin (POMC) expression in GABA and Glutamate neurons has been studied, showing a role in regulating energy balance and body weight. This study settles the controversy whether there are separate populations of POMC neurons that release GABA or glutamate (Hentges et al., 2009).
Fish Physiology : Research on the barfin flounder has shown that POMC genes are involved in the regulation of pigmentation and stress response. The expression of these genes varies in response to environmental factors like background color (Kobayashi et al., 2008).
Biotechnology : Applications of PomCapstafin in biotechnology are evident in studies like the fabrication of novel multicore fibers (MCF) for optical network, where PomCapstafin's unique properties are leveraged (Zhu et al., 2010).
Medical Research : Studies on PomCapstafin's role in obesity and metabolic control, particularly through the POMC neurons, have been conducted. For example, POMC mutations in humans have been linked to obesity and altered pigmentation, providing insights into genetic factors influencing these conditions (Krude et al., 1998).
Chemical Engineering : A survey of applications of polyoxometalates (POMs), a category that includes PomCapstafin, shows their utilization in various fields due to their redox properties, photochemical response, and conductivity. POMs are important in chemical engineering for applications like catalysis and material science (Katsoulis, 1998).
properties
CAS RN |
1818390-58-7 |
|---|---|
Product Name |
PomCapstafin |
Molecular Formula |
C41H69NO17P2 |
Molecular Weight |
909.94 |
IUPAC Name |
((((4-((8-Methylnonanamido)methyl)-1,2-phenylene)bis(oxy))bis(oxo-l5-phosphanetriyl))tetrakis(oxy))tetrakis(methylene) tetrakis(2,2-dimethylpropanoate) |
InChI |
InChI=1S/C41H69NO17P2/c1-29(2)19-17-15-16-18-20-33(43)42-24-30-21-22-31(58-60(48,54-25-50-34(44)38(3,4)5)55-26-51-35(45)39(6,7)8)32(23-30)59-61(49,56-27-52-36(46)40(9,10)11)57-28-53-37(47)41(12,13)14/h21-23,29H,15-20,24-28H2,1-14H3,(H,42,43) |
InChI Key |
QBSDDFPUGKYTJZ-UHFFFAOYSA-N |
SMILES |
CC(C)CCCCCCC(NCC1=CC=C(OP(OCOC(C(C)(C)C)=O)(OCOC(C(C)(C)C)=O)=O)C(OP(OCOC(C(C)(C)C)=O)(OCOC(C(C)(C)C)=O)=O)=C1)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
STAT5b inhibitor 7; STAT5b inhibitor-7; STAT-5b inhibitor 7; STAT5b-inhibitor-7; PomCapstafin; Pom Capstafin; Pom-Capstafin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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